2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol

• IUPAC Name: 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol
• InChI: InChI=1S/C16H17NO/c1-11-9-12(5-6-16(11)18)14-4-2-3-13-10-17-8-7-15(13)14/h2-6,9,17-18H,7-8,10H2,1H3
• InChI Key: FSFNIABSGXQVSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=CC3=C2CCNC3)O
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol is a synthetic compound that has been studied for its potential use in scientific research. It has been found to have a range of biochemical and physiological effects, and its mechanism of action has been investigated to understand how it interacts with cells and tissues.

Mechanism of Action

The exact mechanism of action of 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol is not fully understood, but it is thought to interact with certain cellular targets to modulate their activity. It has been found to affect the expression of genes involved in inflammation and oxidative stress, and may also have direct effects on cellular signaling pathways.
Biochemical and physiological effects:
2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and may have neuroprotective effects in certain contexts. It has also been found to have anti-tumor properties, and may be useful in the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol in lab experiments is that it has been well-studied and its properties are well-understood. However, its use can be limited by its complex synthesis process and the need for specialized equipment and expertise. It can also be difficult to obtain in sufficient quantities for large-scale experiments.

Future Directions

There are many potential future directions for research on 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol. One area of interest is its potential use in the development of new cancer therapies. It may also be useful in the development of treatments for neurodegenerative diseases, as well as in the study of cellular signaling pathways. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol involves a multi-step process that requires specialized equipment and expertise. The exact method can vary depending on the specific application, but generally involves the use of organic solvents, reagents, and catalysts.

Scientific Research Applications

2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-5-yl)phenol has been studied for its potential use in a variety of scientific research applications. It has been investigated for its ability to modulate certain cellular pathways, including those involved in inflammation and oxidative stress. It has also been studied for its potential use in cancer research, as it has been found to have anti-tumor properties.